8-(1,3-Benzodioxol-5-ylcarbonyl)-3-(4-chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(1,3-benzodioxole-5-carbonyl)-3-[(4-chlorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C22H20ClN3O5/c23-16-4-1-14(2-5-16)12-26-20(28)22(24-21(26)29)7-9-25(10-8-22)19(27)15-3-6-17-18(11-15)31-13-30-17/h1-6,11H,7-10,12-13H2,(H,24,29)
• InChI Key: POBLBKSCOYXZDT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)Cl)C(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H20ClN3O5
• Molecular Weight: 441.9 g/mol
• CAS No.: 1021032-18-7

Description

8-(1,3-Benzodioxol-5-ylcarbonyl)-3-(4-chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C22H20ClN3O5 and its molecular weight is 441.87. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Anticonvulsant properties have been a significant focus of research for compounds structurally related to 8-(1,3-Benzodioxol-5-ylcarbonyl)-3-(4-chlorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. Studies involving derivatives of azaspirodecane diones have shown promising results in this area. For instance, a series of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives were synthesized and evaluated for their anticonvulsant and neurotoxic properties, highlighting the impact of aromatic substitution on anticonvulsant activity (Obniska, Kamiński, & Tatarczyńska, 2006).

Antimicrobial and Detoxification Applications

Research into the applications of azaspirodecane diones extends into the antimicrobial domain as well. A study explored the synthesis of N-halamine-coated cotton using a precursor structurally similar to the compound . This innovative approach demonstrated effective antimicrobial properties and potential for chemical detoxification applications (Ren et al., 2009).

Physicochemical and Structural Analysis

Understanding the physicochemical properties and crystal structures of compounds within this chemical class provides insight into their potential applications. For example, the synthesis and crystal structures of oxaspirocyclic compounds related to the chemical have been determined, revealing important structural characteristics that could influence their chemical behavior and utility in various scientific applications (Jiang & Zeng, 2016).